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Compound of Interest

Compound Name: LY2365109

Cat. No.: B1246832 Get Quote

Technical Support Center: LY2365109
Hydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with best practices for the long-term storage and handling of LY2365109
hydrochloride.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of LY2365109 hydrochloride?

For long-term storage, it is recommended to store the solid compound at -20°C for up to three

years.[1][2] For shorter periods, such as days to weeks, storage at 4°C in a sealed container

away from moisture is also acceptable.[3] Some suppliers also indicate that the compound can

be desiccated at room temperature.[4]

Q2: What is the best way to store LY2365109 hydrochloride once it is dissolved in a solvent?

Stock solutions of LY2365109 hydrochloride should be aliquoted into tightly sealed vials and

stored at -80°C for up to 6 months to a year.[1][2][3][5] For storage up to one month, -20°C is

also a suitable temperature.[3][5] It is crucial to avoid repeated freeze-thaw cycles to maintain

the stability and activity of the compound.[3]

Q3: In which solvents is LY2365109 hydrochloride soluble?
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LY2365109 hydrochloride is readily soluble in DMSO and ethanol.[1][4][6] It is practically

insoluble in water.[3] Due to the hygroscopic nature of DMSO, it is recommended to use a

fresh, unopened bottle to ensure maximum solubility.[3]

Q4: Can I store stock solutions for longer than the recommended period?

While the recommended storage periods are based on available stability data, extending the

storage time is not advised without performing your own stability tests. Degradation of the

compound can lead to inaccurate experimental results.

Troubleshooting Guide
Issue: The compound has precipitated out of my stock solution.

Cause: This can happen due to temperature fluctuations, solvent evaporation, or exceeding

the solubility limit.

Solution: Gentle warming of the solution to 37°C or 45°C, or using sonication, can help to

redissolve the precipitate.[2] Before use, always allow the vial to equilibrate to room

temperature for at least 60 minutes and vortex to ensure homogeneity.

Issue: I observed precipitation when diluting my DMSO stock solution into an aqueous buffer or

cell culture medium.

Cause: LY2365109 hydrochloride has low aqueous solubility. Adding a concentrated DMSO

stock directly into an aqueous environment can cause the compound to crash out of solution.

Solution: To avoid this, it is recommended to perform a serial dilution of your stock solution in

DMSO first. Then, add the diluted DMSO solution to your aqueous buffer or medium while

vortexing.[2] Pre-warming both the stock solution and the aqueous medium to 37°C before

mixing can also help prevent precipitation.[2]

Issue: My experimental results are inconsistent, and I suspect compound degradation.

Cause: Improper storage conditions, such as exposure to moisture or repeated freeze-thaw

cycles, can lead to the degradation of LY2365109 hydrochloride.
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Solution: Always store the solid compound and stock solutions at the recommended

temperatures in tightly sealed containers. Aliquoting stock solutions is critical to minimize

freeze-thaw cycles. If you suspect degradation, it is best to use a fresh vial of the compound.

Data Presentation
Table 1: Recommended Storage Conditions

Form
Storage
Temperature

Duration
Key
Considerations

Solid (Powder) -20°C Up to 3 years
Long-term storage.[1]

[2]

4°C Days to weeks

Short-term storage,

sealed from moisture.

[3]

Room Temperature Short-term Must be desiccated.[4]

In Solvent -80°C Up to 1 year
Recommended for

stock solutions.[1][2]

-20°C Up to 1 month

Suitable for shorter-

term stock solution

storage.[3][5]

Table 2: Solubility Data

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO ≥ 31 mg/mL 73.48 mM
Use freshly opened

DMSO.[3][5][6]

Ethanol 21.1 mg/mL 50 mM
Sonication may be

required.[1][4]

Water < 0.1 mg/mL Insoluble [3]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Equilibration: Allow the vial of solid LY2365109 hydrochloride to reach room temperature

before opening to prevent condensation.

Calculation: Based on the molecular weight of LY2365109 hydrochloride (421.91 g/mol ),

calculate the required mass of the compound for your desired volume of 10 mM stock

solution. For example, for 1 mL of a 10 mM solution, you would need 4.2191 mg.

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the solid compound.

Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming or

sonication can be used to aid dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use vials and store at

-80°C.

Protocol 2: Preparation of an In Vivo Formulation

This protocol yields a clear solution with a solubility of ≥ 2.5 mg/mL.[3]

Prepare a stock solution of LY2365109 hydrochloride in DMSO (e.g., 25 mg/mL).

In a sterile tube, add the following solvents sequentially, ensuring complete mixing after each

addition:

10% DMSO (from your stock solution)

40% PEG300

5% Tween-80

45% Saline

Vortex the final solution thoroughly to ensure homogeneity.
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Mandatory Visualization

Long-Term Storage of LY2365109 Hydrochloride
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Caption: Decision workflow for the long-term storage of LY2365109 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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